88-64-2(4-(Acetylamino)-2-aminobenzenesulfonic Acid),A1944

4-(Acetylamino)-2-aminobenzenesulfonic Acid Properties

Names and Identifiers

- 4-Acetamido-2-aminobenzenesulfonic acid
- 2-Amino 4-acetamidobenzenesulfonic acid
- 3'-Aminoacetanilide-4'-sulfonic acid
- 5-Acetylaminoaniline-2-sulfonic acid
- 3-Amino Acetanilide-4-Sulfonic Acid
- Acetyl MPDSA
- 4-Acetamido-2-aminobenzenesulfonic acid hydrate
- 4-(Acetylamino)-2-aminobenzenesulfonic Acid
- 3'-Amino-4'-sulfoacetanilide Hydrate
- Benzenesulfonicacid, 4-acetamido-2-amino- (6CI,8CI)
- 1-Acetylamino-3-aminobenzene-4-sulfonicacid
- 1-Amino-3-acetylaminobenzene-6-sulfonic acid
- 2-Amino-4-acetamidobenzenesulfonic acid
- 2-Amino-4-acetylaminobenzenesulfonicacid
- 3-Acetamido-6-sulfoaniline
- 3'-Amino-4'-sulfoacetanilide
- 5-Acetamido-2-sulfoaniline
- 5-Acetylamino-2-sulfoaniline
- NSC 36986
- 3-Aminoacetanilide-4-sulfonic acid
- Benzenesulfonic acid, 4-(acetylamino)-2-amino-
- 4-Acetamido-2-aminobenzenesulphonic acid
- Benzenesulfonic acid, 4-acetamido-2-amino-
- 4-(acetylamino)-2-amino-benzenesulfonic acid
- FOINSAWEWXUXPQ-UHFFFAOYSA-N
- W-100396
- UNII-QE27AMZ5ZC
- 4-acetamido-2-aminobenzensulfonsyre
- QE27AMZ5ZC
- 88-64-2
- NSC-36986
- FT-0631419
- WLN: WSQR BZ DMV1
- CS-W014183
- 3-14-00-02203 (Beilstein Handbook Reference)
- BENZENESULPHONIC ACID, 4-ACETAMIDO-2-AMINO-
- EINECS 201-847-0
- DTXSID6058974
- AS-64086
- 3-AMINOACETANILIDE-4-SULPHONIC ACID
- ACETANILIDE-4-SULPHONIC ACID, 3-AMINO-
- ACETANILIDE-4-SULFONIC ACID, 3-AMINO-
- 4-(Acetamido)-2-Aminobenzenesulfonic Acid
- 5-Azetylamino-2-sulfoanilin
- 3-acetylamino-1-aminobenzene-6-sulphonic acid
- BRN 3335986
- 2-Amino-4-(acetylamino)benzenesulfonic acid
- BENZENESULPHONIC ACID, 4-(ACETYLAMINO)-2-AMINO-
- 4-acetamido-2-amino-benzenesulfonate;4-Acetamido-2-aminobenzenesulfonic acid
- AKOS015897403
- SCHEMBL1755227
- NSC36986
- AC-13320
- 2-Amino-4-acetamido benzenesulfonic acid
- 2-amino-4-acetamidobenzene-1-sulfonic acid
- A842796
- D88488
- 4-(Acetylamino)-2-aminobenzenesulfonic acid (ACI)
- Benzenesulfonic acid, 4-acetamido-2-amino- (6CI, 8CI)
- 1-Acetylamino-3-aminobenzene-4-sulfonic acid
- 2-Amino-4-acetylaminobenzenesulfonic acid
- 3′-Amino-4′-sulfoacetanilide
- 5-Acetamino-2-aminobenzenesulfonic acid
- MFCD00035752
- NS00039284
- A1944
- +Expand
- MDL： MFCD00035752
- InChIKey： FOINSAWEWXUXPQ-UHFFFAOYSA-N
- Inchi： 1S/C8H10N2O4S/c1-5(11)10-6-2-3-8(7(9)4-6)15(12,13)14/h2-4H,9H2,1H3,(H,10,11)(H,12,13,14)
- SMILES： O=C(C)NC1C=C(N)C(S(O)(=O)=O)=CC=1
- BRN： 3335986

Computed Properties

Exact Mass: 230.03600
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 230.03612798g/mol
Heavy Atom Count: 15
Complexity: 335
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 118

Experimental Properties

LogP: 2.20890
PSA: 117.87000
Refractive Index: 1.5690 (estimate)
Melting Point: 90-92 °C(lit.)
Density: 1.4655 (rough estimate)

4-(Acetylamino)-2-aminobenzenesulfonic Acid Security Information

RTECS：AE7050000
WGK Germany：3
Safety Instruction： S26-S36/37-S45-S36/37/39
Risk Phrases：R34
Dangerous goods sign： C
Risk Phrases： R34

4-(Acetylamino)-2-aminobenzenesulfonic Acid Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(Acetylamino)-2-aminobenzenesulfonic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003L2M-1g	4-Acetamido-2-aminobenzenesulfonic acid	88-64-2	95+%	1g	$10.00	2024-04-20
A2B Chem LLC	AB66478-1g	4-Acetamido-2-aminobenzenesulfonic acid hydrate	88-64-2	95+%	1g	$9.00	2024-04-19
abcr	AB597099-1g	2-Amino-4-acetamidobenzenesulfonic acid; .	88-64-2		1g	€110.80	2024-07-24
Alichem	A019089131-100g	4-Acetamido-2-aminobenzenesulfonic acid	88-64-2	95%	100g	$303.00	2023-08-31
Ambeed	A451369-1g	4-Acetamido-2-aminobenzenesulfonic acid	88-64-2	95+%	1g	$12.0	2024-05-30
Chemenu	CM283389-100g	4-Acetamido-2-aminobenzenesulfonic acid	88-64-2	95%	100g	$283
eNovation Chemicals LLC	K43482-5g	3-Aminoacetanilide-4-sulfonic acid	88-64-2	97%	5g	$180	2021-09-26
TRC	A164320-1g	4-(Acetylamino)-2-aminobenzenesulfonic Acid	88-64-2		1g	$ 115.00	2023-09-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A113944-5g	4-(Acetylamino)-2-aminobenzenesulfonic Acid	88-64-2	98%	5g	¥203.90	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1045668-10g	4-Acetamido-2-aminobenzenesulfonic acid	88-64-2	98%	10g	￥624.00	2024-04-27

4-(Acetylamino)-2-aminobenzenesulfonic Acid Related Literature

1. The thermodynamics of solvation of ions. Part 1.—The heat capacity of hydration at 298.15 K

Michael H. Abraham,Yizhak Marcus J. Chem. Soc. Faraday Trans. 1 1986 82 3255
2. Complexation of lop-sided 16- and 17-membered tetraaza macrocycles containing fused dibenzo substituents with zinc(II) and cadmium(II)

Philip J. Baillie,Nick Choi,Leonard F. Lindoy,Mary McPartlin,Harold R. Powell,Peter A. Tasker J. Chem. Soc. Dalton Trans. 1996 3039
3. Co-ordination of benzyne at tetra- and pentra-ruthenium centres: a model for dissociative chemisorption of benzene on a stepped metal (111) surface

Selby A. R. Knox,Brian R. Lloyd,A. Guy Orpen,Josep M. Vi?as,Martin Weber J. Chem. Soc. Chem. Commun. 1987 1498
4. An ionic liquid modified dummy molecularly imprinted polymer as a solid-phase extraction material for the simultaneous determination of nine organochlorine pesticides in environmental and food samples

Xiaoyu Gao,Mingfei Pan,Guozhen Fang,Wei Jing,Shaoyuan He,Shuo Wang Anal. Methods 2013 5 6128
5. A simple and rapid method for the determination of deoxynivalenol in human cells by UPLC-TOF-MS

Ran Ran,Wei Zhang,Bo Cui,Yi Xu,Zheng Han,Aibo Wu,Dawei Li,Dabing Zhang,Canhua Wang,Jianxin Shi Anal. Methods 2013 5 5637
6. Novel aromatic poly(ether ketone)s. Part 3.—Synthesis of diamine precursors with 4–8 benzene rings linked by ether, ketone and sulfone groups

Anthony J. Lawson,Peter L. Pauson,David C. Sherrington,Stella M. Young,Niall O'Brien J. Mater. Chem. 1994 4 1527

Cas no 88-64-2 (4-(Acetylamino)-2-aminobenzenesulfonic Acid)

4-(Acetylamino)-2-aminobenzenesulfonic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-(Acetylamino)-2-aminobenzenesulfonic Acid Security Information

4-(Acetylamino)-2-aminobenzenesulfonic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-(Acetylamino)-2-aminobenzenesulfonic Acid Price

4-(Acetylamino)-2-aminobenzenesulfonic Acid Related Literature

Related Categories

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